Cas no 1484572-80-6 (methyl 3-(1H-1,2,3-triazole-5-amido)benzoate)
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-[(1H-1,2,3-triazol-5-ylcarbonyl)amino]benzoate
- methyl 3-(1H-1,2,3-triazole-5-amido)benzoate
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- Inchi: 1S/C11H10N4O3/c1-18-11(17)7-3-2-4-8(5-7)13-10(16)9-6-12-15-14-9/h2-6H,1H3,(H,13,16)(H,12,14,15)
- InChI Key: AKDGYJIVZMRICN-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(NC(C2NN=NC=2)=O)=C1
Experimental Properties
- Density: 1.440±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 376.4±22.0 °C(Predicted)
- pka: 6.91±0.70(Predicted)
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6252-8390-2μmol |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-5μmol |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-10μmol |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-20μmol |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-1mg |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-2mg |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-3mg |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-4mg |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-5mg |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6252-8390-10mg |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate |
1484572-80-6 | 10mg |
$79.0 | 2023-09-09 |
methyl 3-(1H-1,2,3-triazole-5-amido)benzoate Related Literature
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on methyl 3-(1H-1,2,3-triazole-5-amido)benzoate
Methyl 3-(1H-1,2,3-triazole-5-amido)benzoate (CAS No. 1484572-80-6): A Comprehensive Overview
Methyl 3-(1H-1,2,3-triazole-5-amido)benzoate, identified by its CAS number 1484572-80-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates a benzoate moiety linked to an amido group, which is further connected to a 1H-1,2,3-triazole ring. This unique arrangement contributes to its potential applications in drug development and therapeutic interventions.
The methyl 3-(1H-1,2,3-triazole-5-amido)benzoate molecule has garnered attention due to its structural features that suggest various biological interactions. The benzoate group is well-known for its presence in numerous pharmacologically active compounds, while the triazole ring enhances the molecule's stability and bioavailability. The amido group introduces a polar character to the molecule, which can be crucial for its interaction with biological targets.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential of this compound in greater detail. Studies have indicated that the 1H-1,2,3-triazole moiety can act as a key pharmacophore, influencing the compound's binding affinity and selectivity towards specific biological targets. This has opened up new avenues for designing molecules with enhanced therapeutic profiles.
In the realm of drug discovery, the synthesis and characterization of novel compounds are essential steps towards developing new treatments for various diseases. Methyl 3-(1H-1,2,3-triazole-5-amido)benzoate represents a promising candidate for further investigation. Its unique structural features make it a valuable tool for researchers exploring new pharmacological pathways.
One of the most exciting aspects of this compound is its potential application in addressing inflammatory diseases. Inflammatory processes are involved in a wide range of pathological conditions, and finding new molecules that can modulate these processes is crucial. Preliminary studies have suggested that the methyl 3-(1H-1,2,3-triazole-5-amido)benzoate molecule may have anti-inflammatory properties by interacting with key enzymes and receptors involved in inflammation.
The role of the triazole ring in this compound cannot be overstated. Triazoles are known for their versatility in medicinal chemistry due to their ability to form stable bonds with biological targets. This stability is particularly important in drug design, as it ensures that the compound remains effective over time. Additionally, the triazole ring can undergo various chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.
Another area where Methyl 3-(1H-1,2,3-triazole-5-amido)benzoate shows promise is in the treatment of neurological disorders. Neurological conditions often involve complex interactions between different neurotransmitters and receptors. The structural features of this compound make it a potential candidate for modulating these interactions. Research is ongoing to explore how this molecule can be optimized for better efficacy and reduced side effects.
The benzoate group in Methyl 3-(1H-1,2,3-triazole-5-amido)benzoate also contributes to its potential therapeutic applications. Benzoates are known for their antimicrobial and anti-inflammatory properties. When combined with the other structural elements of this compound, it enhances its overall pharmacological profile. This makes it an attractive candidate for developing new drugs that target multiple aspects of disease pathology.
In conclusion, Methyl 3-(1H-1,2,3-triazole-5-amido)benzoate (CAS No. 1484572-80-6) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in medicine.
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